Cas no 1547757-91-4 (1,4-Diazaspiro[5.5]undecan-3-one)

• Product Name: 1,4-Diazaspiro[5.5]undecan-3-one
• CAS No: 1547757-91-4
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• MDL: MFCD26937894
• CID: 4609366
• PubChem ID: 84021513
• Update Time: 2025-11-02

1,4-Diazaspiro[5.5]undecan-3-one Chemical and Physical Properties

Names and Identifiers

• 1,4-Diazaspiro[5.5]undecan-3-one
• 1,4-Diaza-spiro[5.5]undecan-3-one
• 1,4-diazaspiro[5,5]undecan-3-one
• SB33879
• 1547757-91-4
• AKOS023778865
• D72279
• SY293702
• MFCD26937894
• DS-020932
• CS-15900
• starbld0000650
• XLC75791
• SCHEMBL17191411
• CS-0064717

• MDL： MFCD26937894
• Inchi： 1S/C9H16N2O/c12-8-6-11-9(7-10-8)4-2-1-3-5-9/h11H,1-7H2,(H,10,12)
• InChI Key： KQGJTTZSJNTXDN-UHFFFAOYSA-N
• SMILES： O=C1CNC2(CN1)CCCCC2

Computed Properties

• Exact Mass: 168.126263138g/mol
• Monoisotopic Mass: 168.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1
• XLogP3: 0.5

Additional information on 1,4-Diazaspiro[5.5]undecan-3-one

Exploring the Versatile Applications of 1,4-Diazaspiro[5.5]undecan-3-one (CAS No. 1547757-91-4) in Modern Chemistry

The compound 1,4-Diazaspiro[5.5]undecan-3-one (CAS No. 1547757-91-4) is a fascinating heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and material science. Its unique spirocyclic structure and diazaspiro framework make it a valuable building block for the synthesis of various biologically active compounds. Researchers are particularly interested in its potential applications in drug discovery, where it serves as a key intermediate for developing novel therapeutics.

One of the most intriguing aspects of 1,4-Diazaspiro[5.5]undecan-3-one is its role in the design of central nervous system (CNS) drugs. The compound's ability to cross the blood-brain barrier makes it a promising candidate for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Recent studies have also explored its potential in developing antidepressants and anxiolytics, addressing the growing global concern for mental health.

In addition to its pharmaceutical applications, 1,4-Diazaspiro[5.5]undecan-3-one has found use in the field of agrochemicals. Its structural versatility allows for the creation of novel pesticides and herbicides that are both effective and environmentally friendly. This aligns with the current trend towards sustainable agriculture and the reduction of harmful chemical residues in food production.

The synthesis of 1,4-Diazaspiro[5.5]undecan-3-one typically involves multi-step organic reactions, with researchers constantly optimizing the process for higher yields and lower environmental impact. Green chemistry principles are increasingly being applied to its production, reflecting the industry's shift towards more sustainable practices. The compound's spirocyclic motif also makes it an interesting subject for computational chemistry studies, where its electronic properties and reactivity are modeled using advanced software.

From a commercial perspective, the demand for 1,4-Diazaspiro[5.5]undecan-3-one has been steadily increasing, particularly in the pharmaceutical and biotechnology sectors. Its CAS number (1547757-91-4) serves as a unique identifier in chemical databases and regulatory documents, ensuring proper tracking and quality control throughout the supply chain. The compound's stability and relatively long shelf life make it an attractive option for research laboratories and industrial applications alike.

Recent advancements in high-throughput screening technologies have further highlighted the importance of 1,4-Diazaspiro[5.5]undecan-3-one in drug discovery. Its scaffold has been identified as a privileged structure in medicinal chemistry, capable of interacting with multiple biological targets. This has led to increased interest from pharmaceutical companies looking to expand their portfolios of CNS-targeting drugs and other specialty medications.

The future of 1,4-Diazaspiro[5.5]undecan-3-one research appears promising, with ongoing studies exploring its potential in areas such as cancer therapeutics and anti-inflammatory drugs. As the scientific community continues to unravel the full potential of this versatile compound, its applications are expected to expand into new and exciting domains of chemistry and biology.